
A Technical Guide to β-Ionone: Biosynthesis,
Function, and Analysis in Flora

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: beta-Ionone

CAS No.: 14901-07-6

Cat. No.: B089335
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Abstract
β-ionone is a C13-norisoprenoid, a volatile organic compound (VOC) derived from the

enzymatic degradation of carotenoids.[1][2] It is a significant contributor to the characteristic

aroma of many fruits and flowers, including roses, violets, raspberries, and tomatoes.[2][3][4]

Possessing a distinctive floral, woody, and slightly fruity scent, β-ionone's influence on sensory

perception belies its often low concentrations, a testament to its extremely low odor threshold

of 0.007 ppb in air.[1][5] Beyond its role as an aroma compound, β-ionone serves critical

ecological functions for plants, acting as an attractant for pollinators or as a defense compound

against herbivores and pathogens.[1][6] This guide provides an in-depth examination of β-

ionone, covering its biosynthetic pathway, its multifaceted biological roles, and the analytical

methodologies essential for its extraction and quantification. It is intended for researchers in

plant science, analytical chemistry, and drug development seeking a comprehensive

understanding of this pivotal VOC.
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β-ionone (4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-2-one) is a cyclic ketone with the

chemical formula C₁₃H₂₀O.[7] It exists as a pale yellow liquid at room temperature and is

largely insoluble in water but soluble in oils and alcohols.[7] This lipophilic nature is critical to its

function as a volatile compound that can traverse cellular membranes and be released into the

atmosphere.

Its presence is widespread throughout the plant kingdom, contributing significantly to the flavor

and fragrance profiles of numerous species. The concentration and importance of β-ionone can

vary dramatically between different plants and even different tissues within the same plant.[1]

[4]
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Biosynthesis: The Cleavage of Carotenoids
The primary route to β-ionone formation in plants is the oxidative cleavage of β-carotene.[1][13]

This reaction is not random but is precisely catalyzed by a class of non-heme iron enzymes

known as Carotenoid Cleavage Dioxygenases (CCDs).[14][15]

The Role of Carotenoid Cleavage Dioxygenase 1 (CCD1)
The key enzyme responsible for β-ionone synthesis is CCD1.[1][4] This enzyme specifically

targets and cleaves the 9,10 and 9',10' double bonds of the β-carotene molecule.[11] The

reaction requires molecular oxygen and results in the formation of two molecules of β-ionone

and a C14 dialdehyde from a single β-carotene precursor. The expression and activity of CCD

genes are often tightly regulated, linked to developmental stages (like fruit ripening and flower

opening), circadian rhythms, and responses to environmental stress.[16][17]
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The Biosynthetic Pathway
The causality of this pathway is straightforward: the accumulation of the precursor, β-carotene,

is a prerequisite for β-ionone production. Tissues rich in β-carotene, such as chromoplasts in

ripening fruits and petals, are primary sites for its synthesis. The spatio-temporal expression of

the CCD1 gene dictates when and where this conversion occurs.
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Caption: Enzymatic conversion of β-carotene to β-ionone by CCD1.

Biological Functions: A Molecule of Communication
β-ionone is not merely a metabolic byproduct; it is a potent signaling molecule that mediates a

plant's interaction with its environment.[1]

Pollinator Attraction: In many flowering species, such as Osmanthus fragrans and Petunia

hybrida, β-ionone is a key component of the floral scent bouquet that attracts pollinators,

thereby ensuring successful reproduction.[1][4]

Herbivore and Pathogen Defense: The release of β-ionone can act as a repellent or feeding

deterrent to herbivores, such as the red-legged earth mite.[1] Furthermore, it has

demonstrated antibacterial and fungicidal properties, contributing to the plant's innate

immune response.[18] Recent studies show that pre-treatment with β-ionone can increase
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resistance in plants like Arabidopsis and tomato against the necrotrophic fungus Botrytis

cinerea.[6]

Abiotic Stress Response: The synthesis and accumulation of β-ionone can be induced by

abiotic stressors, particularly photooxidative stress.[1] The enzymatic or reactive oxygen

species (ROS)-mediated oxidation of β-carotene can lead to its formation, suggesting a role

in the plant's broader stress response network.[14]
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3. Thermal Desorption
(Inject Fiber into Hot GC Inlet)

4. GC Separation
(Separate VOCs by Boiling Point)

5. MS Detection & Identification
(Generate & Match Mass Spectra)

6. Data Analysis
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and Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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